Cas no 158326-77-3 (7-Bromo-4,4-dimethyl-1,2,3,4-tetrahydroquinoline)

7-Bromo-4,4-dimethyl-1,2,3,4-tetrahydroquinoline is a brominated tetrahydroquinoline derivative with a molecular formula of C11H14BrN. This compound features a fused bicyclic structure incorporating a benzene ring and a saturated nitrogen-containing ring, substituted with bromine at the 7-position and two methyl groups at the 4-position. Its rigid framework and electron-rich aromatic system make it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The bromine substituent enhances reactivity for further functionalization via cross-coupling reactions, while the dimethyl groups contribute to steric stability. This compound is commonly utilized in the development of bioactive molecules due to its structural versatility and synthetic utility.

7-Bromo-4,4-dimethyl-1,2,3,4-tetrahydroquinoline structure

158326-77-3 structure

Product Name:7-Bromo-4,4-dimethyl-1,2,3,4-tetrahydroquinoline

CAS No:158326-77-3

MF:C₁₁H₁₄BrN

MW:240.139562129974

MDL:MFCD12913833

CID:823333

PubChem ID:10752520

Update Time:2025-06-10

7-Bromo-4,4-dimethyl-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

- 7-Bromo-4,4-dimethyl-1,2,3,4-tetrahydroquinoline
- 7-Bromo-4,4-dimethyl-1,2,3,4-tetrahydro-quinoline
- 7-bromo-4,4-dimethyl-2,3-dihydro-1H-quinoline
- 4,4-dimethyl-7-bromo-1,2,3,4-tetrahydroquinoline
- 7-bromo-1,2,3,4-tetrahydro-4,4-dimethylquinoline
- AK102927
- ANW-65271
- CTK8C0783
- I08-0400
- KB-249583
- SureCN6224511
- DB-064214
- LHPIITJPRRZXEX-UHFFFAOYSA-N
- SY197261
- 4,4-dimethyl-1,2,3,4-tetrahydro-7-bromoquinoline
- MFCD12913833
- SCHEMBL6224511
- AKOS015897059
- SB33955
- CS-W004481
- DTXSID60444421
- F53658
- EN300-200555
- 7-broMo-4,4-diMethyl-1,2,3,4,-tetrahydroquinoline
- Quinoline, 7-bromo-1,2,3,4-tetrahydro-4,4-dimethyl-
- 158326-77-3
- MDL： MFCD12913833
- Inchi： 1S/C11H14BrN/c1-11(2)5-6-13-10-7-8(12)3-4-9(10)11/h3-4,7,13H,5-6H2,1-2H3
- InChI Key： LHPIITJPRRZXEX-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(C=1)NCCC2(C)C

Computed Properties

Exact Mass: 239.03096g/mol
Monoisotopic Mass: 239.03096g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 191
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 12Å²

7-Bromo-4,4-dimethyl-1,2,3,4-tetrahydroquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM144513-5g	7-Bromo-4,4-dimethyl-1,2,3,4-tetrahydro-quinoline	158326-77-3	95%	5g	$318	2021-08-05
Chemenu	CM144513-10g	7-Bromo-4,4-dimethyl-1,2,3,4-tetrahydro-quinoline	158326-77-3	95%	10g	$426	2021-08-05
Chemenu	CM144513-25g	7-Bromo-4,4-dimethyl-1,2,3,4-tetrahydro-quinoline	158326-77-3	95%	25g	$856	2021-08-05
Chemenu	CM144513-1g	7-Bromo-4,4-dimethyl-1,2,3,4-tetrahydro-quinoline	158326-77-3	95%	1g	$***	2023-03-30
abcr	AB538443-1 g	7-Bromo-4,4-dimethyl-1,2,3,4-tetrahydro-quinoline; .	158326-77-3		1g	€904.60	2023-04-14
abcr	AB538443-500 mg	7-Bromo-4,4-dimethyl-1,2,3,4-tetrahydro-quinoline; .	158326-77-3		500MG	€530.40	2022-07-28
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	80R0202-1g	7-Bromo-4,4-dimethyl-1,2,3,4-tetrahydro-quinoline	158326-77-3	97%	1g	4223.25CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	80R0202-5g	7-Bromo-4,4-dimethyl-1,2,3,4-tetrahydro-quinoline	158326-77-3	97%	5g	14781.38CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	80R0202-500mg	7-Bromo-4,4-dimethyl-1,2,3,4-tetrahydro-quinoline	158326-77-3	97%	500mg	2535.65CNY	2021-05-08
eNovation Chemicals LLC	Y1193729-1g	7-Bromo-4,4-dimethyl-1,2,3,4-tetrahydroquinoline	158326-77-3	95%	1g	$1015	2024-07-20